Cas no 58853-31-9 (1H-Imidazole, 1-[2-(4-fluorophenyl)pentyl]-, mononitrate)

• Product Name: 1H-Imidazole, 1-[2-(4-fluorophenyl)pentyl]-, mononitrate
• CAS No: 58853-31-9
• MF: C₁₄H₁₈FN₃O₃
• MW: 295.309426784515
• CID: 340620
• PubChem ID: 12343377
• Update Time: 2025-04-19

1H-Imidazole, 1-[2-(4-fluorophenyl)pentyl]-, mononitrate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[2-(4-fluorophenyl)pentyl]-, mononitrate
• 1-[2-(4-fluorophenyl)pentyl]imidazole,nitric acid
• Nitric acid--1-[2-(4-fluorophenyl)pentyl]-1H-imidazole (1/1)
• DTXSID90492410
• 58853-31-9
• SCHEMBL11857621

• Inchi： 1S/C14H17FN2.HNO3/c1-2-3-13(10-17-9-8-16-11-17)12-4-6-14(15)7-5-12;2-1(3)4/h4-9,11,13H,2-3,10H2,1H3;(H,2,3,4)
• InChI Key： SDSVJCUNZXLEEM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CN1C=NC=C1)CCC.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 295.13334
• Monoisotopic Mass: 295.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19